Cas no 80318-70-3 (Asp-arg-pepstatyl)

• Product name: Asp-arg-pepstatyl
• CAS No: 80318-70-3
• MF: C₅₈H₉₁N₁₁O₁₅
• Molecular Weight: 1182.40785527229
• CID: 985447

Asp-arg-pepstatyl Properties

Names and Identifiers

• pepstatyl, Asp-Arg-
• Asp-arg-pepstatyl
• Pepstatyl, aspartyl-arginine-
• Isovaleryl-valyl-valylstatyl-ala-statyl-asp-arg
• Isovaleryl-valyl-valyl-statyl-alanylstatyl-aspartic acid-arginine
• Pepstatin A, 5a-L-aspartic acid-5b-(N5-(imino(nitroamino)methyl)-L-ornithine)-, bis(phenylmethyl) ester

• Inchi： 1S/C58H91N11O15/c1-33(2)25-42(64-53(76)38(11)61-48(73)29-45(70)43(26-34(3)4)65-55(78)52(37(9)10)67-56(79)51(36(7)8)66-47(72)27-35(5)6)46(71)30-49(74)62-44(28-50(75)83-31-39-19-14-12-15-20-39)54(77)63-41(23-18-24-60-58(59)68-69(81)82)57(80)84-32-40-21-16-13-17-22-40/h12-17,19-22,33-38,41-46,51-52,70-71H,18,23-32H2,1-11H3,(H,61,73)(H,62,74)(H,63,77)(H,64,76)(H,65,78)(H,66,72)(H,67,79)(H3,59,60,68)/t38?,41-,42?,43?,44-,45?,46?,51-,52-/m0/s1
• InChIKey： KBDBINPXVCZZAB-GEVZPSLFSA-N
• SMILES： OC(CC(NC(C)C(NC(C(CC(N[C@H](C(N[C@H](C(=O)OCC1C=CC=CC=1)CCC/N=C(\N)/N[N+](=O)[O-])=O)CC(=O)OCC1C=CC=CC=1)=O)O)CC(C)C)=O)=O)C(CC(C)C)NC([C@H](C(C)C)NC([C@H](C(C)C)NC(CC(C)C)=O)=O)=O

Computed Properties

• 氢键供体数量: 11
• 氢键受体数量: 16
• 重原子数量: 84
• 可旋转化学键数量: 39
• 复杂度: 2140
• 拓扑分子极性表面积: 393